Cas no 1798541-78-2 (N-(5-chloro-2,4-dimethoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(5-chloro-2,4-dimethoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1798541-78-2
• MF: C₂₁H₁₈ClN₅O₃
• MW: 423.852323055267
• CID: 5406068
• Update Time: 2025-10-19

N-(5-chloro-2,4-dimethoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2,4-dimethoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C21H18ClN5O3/c1-29-17-13-18(30-2)16(12-15(17)22)23-20(28)19-21(26-10-6-7-11-26)27(25-24-19)14-8-4-3-5-9-14/h3-13H,1-2H3,(H,23,28)
• InChI Key： FDRCJZJSEKGEKE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(N2C=CC=C2)=C(C(NC2=CC(Cl)=C(OC)C=C2OC)=O)N=N1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.61±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(5-chloro-2,4-dimethoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of N-(5-chloro-2,4-dimethoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 1798541-78-2)

The compound N-(5-chloro-2,4-dimethoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 1798541-78-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique triazole and pyrrole moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves the yield and purity of the compound, making it more viable for large-scale production. The study also highlighted the compound's stability under various physiological conditions, which is a critical factor for its development as a therapeutic agent.

In terms of biological activity, preliminary in vitro studies have demonstrated that N-(5-chloro-2,4-dimethoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide exhibits potent inhibitory effects against specific kinase targets implicated in cancer and inflammatory diseases. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound showed nanomolar affinity for certain tyrosine kinases, suggesting its potential as a targeted therapy for kinase-driven malignancies.

Further investigations into the compound's mechanism of action have revealed that it interacts with key signaling pathways, including the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer. These findings were supported by molecular docking studies and cellular assays, which confirmed the compound's ability to bind to the active sites of these kinases and modulate their activity. Such insights are invaluable for the design of next-generation kinase inhibitors with improved efficacy and reduced off-target effects.

Despite these promising results, challenges remain in the development of N-(5-chloro-2,4-dimethoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Ongoing research is exploring various formulation strategies, including nanoparticle-based delivery systems, to overcome these hurdles.

In conclusion, N-(5-chloro-2,4-dimethoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide represents a promising candidate for the treatment of kinase-related disorders. Its unique chemical structure and potent biological activity make it a valuable subject for further investigation. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in vivo to pave the way for clinical development.